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Compound of Interest

Compound Name: 3,4'-Oxydianiline

Cat. No.: B046408 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the physical properties,

specifically the melting point, of 3,4'-diaminodiphenyl ether. It includes aggregated data from

various sources, a detailed experimental protocol for melting point determination, and a

workflow visualization to ensure accurate and reproducible results.

Compound Identification:

Systematic Name: 3-(4-Aminophenoxy)aniline

Common Synonyms: 3,4'-Oxydianiline (3,4'-ODA), 3,4'-DAPE

CAS Number: 2657-87-6

Molecular Formula: C₁₂H₁₂N₂O

Molecular Weight: 200.24 g/mol

Core Physical Properties and Melting Point Data
3,4'-Diaminodiphenyl ether is a solid at room temperature, typically appearing as a white, off-

white, or pale yellow crystalline powder.[1][2] It is an important asymmetrical diamine monomer

used in the synthesis of high-performance polymers like polyimides, which are valued for their

thermal stability.[1][2][3]
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The melting point is a critical parameter for material identification, purity assessment, and

determining processing conditions in polymer synthesis. A sharp melting range typically

indicates high purity, whereas a broad range can suggest the presence of impurities. Below is a

summary of reported melting point values from various chemical suppliers and databases.

Table 1: Reported Melting Point Data for 3,4'-Diaminodiphenyl Ether

Melting Point (°C) Source Type Reference

74 °C Chemical Supplier Chem-Impex[1]

67-71 °C Chemical Supplier Sigma-Aldrich

67-71 °C Chemical Database ChemBK[4][5]

67-71 °C Chemical Database ChemicalBook[3][6]

61-67 °C Chemical Supplier Ossila[2]

Note: The variations in the reported melting ranges can be attributed to differences in the purity

of the sample (e.g., 97% vs. ≥99%) and the specific methodology used for determination.[1]

Experimental Protocol: Melting Point Determination
The following is a generalized, standard methodology for determining the melting point of a

crystalline organic solid like 3,4'-diaminodiphenyl ether using the capillary method. This

protocol is adaptable to most modern digital melting point apparatuses.

2.1. Apparatus and Materials

Apparatus: Digital melting point apparatus (e.g., Mel-Temp®, Stuart SMP10, or similar) with

a heating block, thermometer, and magnifying lens/camera.

Capillary Tubes: Thin-walled glass capillary tubes, sealed at one end.

Sample: 3,4'-Diaminodiphenyl ether, finely powdered. Purity should be noted (e.g., ≥99%).

Tools: Spatula, watch glass, mortar and pestle (if sample is not a fine powder).
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2.2. Sample Preparation

Ensure the 3,4'-diaminodiphenyl ether sample is completely dry and in the form of a fine

powder. If necessary, gently crush any large crystals using a mortar and pestle.

Tap the open end of a capillary tube into the powder to collect a small amount of the sample.

Invert the tube and tap its sealed end gently on a hard surface to pack the powder down.

Alternatively, drop the tube down a long glass tube (~1 meter) onto the benchtop to ensure

dense packing.

The final packed sample height should be between 2-4 mm.

2.3. Measurement Procedure

Set Plateau Temperature: Based on the literature values, set the plateau temperature on the

apparatus to approximately 55-60°C, which is about 10-15°C below the lowest expected

melting point.

Ramp Rate: Set the heating ramp rate to a slow value, typically 1-2°C per minute. A slower

ramp rate ensures thermal equilibrium and yields a more accurate melting range.

Insert Sample: Once the heating block has reached the plateau temperature and stabilized,

insert the packed capillary tube into the apparatus.

Observation: Observe the sample closely through the magnifying lens.

Record the temperature (T₁) at which the first drop of liquid appears.

Record the temperature (T₂) at which the last solid particle melts, resulting in a clear,

transparent liquid.

Melting Range: The observed melting range is T₁ to T₂.

Cool Down and Repeat: Allow the apparatus to cool sufficiently before performing a second

measurement to confirm the result.
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Workflow Visualization
The following diagram illustrates the standard workflow for determining the melting point of 3,4'-

diaminodiphenyl ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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